Cas no 1550962-82-7 (1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid structure
1550962-82-7 structure
Product Name:1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
CAS No:1550962-82-7
MF:C12H13N3O2
MW:231.250522375107
CID:6566599
PubChem ID:82784340
Update Time:2025-09-19

1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
    • AKOS021102648
    • 1550962-82-7
    • EN300-6749558
    • Inchi: 1S/C12H13N3O2/c16-12(17)9-4-5-10-11(6-9)15(14-13-10)7-8-2-1-3-8/h4-6,8H,1-3,7H2,(H,16,17)
    • InChI Key: QCQWJSWBOYGFDJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)N(CC1CCC1)N=N2)=O

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68Ų

1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6749558-0.05g
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
1550962-82-7
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$707.0 2023-05-30
Enamine
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1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
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Enamine
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1550962-82-7
0.25g
$774.0 2023-05-30
Enamine
EN300-6749558-0.5g
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
1550962-82-7
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Enamine
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1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
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Enamine
EN300-6749558-2.5g
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
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$1650.0 2023-05-30
Enamine
EN300-6749558-5.0g
1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
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$2443.0 2023-05-30
Enamine
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